Cas no 478041-18-8 (1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one)

• Product Name: 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one
• CAS No: 478041-18-8
• CID: 4653193
• Update Time: 2025-10-29

1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-ACETYLPHENYL)-1H-1,2,3-TRIAZOL-4-YL]-2-(1H-1,2,4-TRIAZOL-1-YL)-1-PROPANONE
• 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one

Additional information on 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one

Comprehensive Analysis of 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one (CAS No. 478041-18-8)

The compound 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one (CAS No. 478041-18-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a 1,2,3-triazole and a 1,2,4-triazole moiety, linked through a propanone backbone, making it a subject of interest in pharmaceutical and agrochemical research. Its acetylphenyl group further enhances its reactivity, enabling diverse synthetic modifications.

In the context of current research trends, 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one is often explored for its potential as a bioactive scaffold. Researchers are particularly interested in its ability to interact with biological targets, such as enzymes or receptors, due to the presence of multiple nitrogen-rich heterocycles. This aligns with the growing demand for heterocyclic compounds in drug discovery, as they often exhibit improved pharmacokinetic properties and target specificity.

The synthesis of CAS No. 478041-18-8 typically involves click chemistry methodologies, a hot topic in modern organic chemistry. The 1,2,3-triazole ring is frequently constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction celebrated for its efficiency and selectivity. This connection to click chemistry makes the compound a valuable case study for researchers investigating green and sustainable synthetic routes, a pressing concern in the chemical industry today.

From an applications perspective, 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one has been investigated for its potential in crop protection formulations. The 1,2,4-triazole moiety is known to confer antifungal and antibacterial properties, which could be leveraged in developing new agrochemicals. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for novel solutions to combat resistant pathogens.

Another area of interest is the compound's potential in material science. The presence of both triazole rings and a ketone functionality allows for diverse polymerization possibilities, making it a candidate for designing advanced polymeric materials. This ties into current discussions about smart materials and their role in emerging technologies like flexible electronics or self-healing coatings.

Regarding safety and handling, while CAS No. 478041-18-8 is not classified as hazardous under standard regulations, proper laboratory protocols should always be followed when working with this or any chemical compound. Its molecular stability and storage requirements are typical for organic compounds of similar complexity, requiring protection from moisture and extreme temperatures.

The analytical characterization of 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for research applications. The growing accessibility of these analytical tools has contributed to increased study of complex molecules like this one.

In the pharmaceutical realm, the dual triazole structure of this compound presents interesting possibilities for medicinal chemistry. The 1,2,3-triazole and 1,2,4-triazole rings are both known pharmacophores, capable of forming multiple hydrogen bonds with biological targets. This has led to speculation about potential applications in developing treatments for various conditions, though any therapeutic use would require extensive clinical validation.

The commercial availability of CAS No. 478041-18-8 through specialty chemical suppliers has facilitated its study across multiple disciplines. Pricing and synthesis scale-up considerations are frequently discussed among researchers, reflecting broader conversations about making specialized compounds more accessible for academic and industrial research.

Looking forward, the scientific community continues to explore novel derivatives of 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one, investigating how structural modifications might enhance its properties or unlock new applications. This aligns with the current emphasis on structure-activity relationships in chemical research, where small changes to a molecule's architecture can lead to significant functional differences.

In conclusion, 1-[1-(4-acetylphenyl)-1H-1,2,3-triazol-4-yl]-2-(1H-1,2,4-triazol-1-yl)propan-1-one represents a fascinating case study in modern chemical research. Its complex structure bridges multiple disciplines, from pharmaceutical development to materials engineering, while its synthesis exemplifies contemporary trends in efficient chemical transformations. As research methodologies advance, this compound will likely continue to provide valuable insights and potential applications across various scientific fields.